molecular formula C11H7BrN4 B8780509 1-(4-Bromophenyl)-1H-pyrazolo[3,4-D]pyrimidine

1-(4-Bromophenyl)-1H-pyrazolo[3,4-D]pyrimidine

Cat. No.: B8780509
M. Wt: 275.10 g/mol
InChI Key: QSPCYZPRBCTEBM-UHFFFAOYSA-N
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Description

1-(4-Bromophenyl)-1H-pyrazolo[3,4-D]pyrimidine is a useful research compound. Its molecular formula is C11H7BrN4 and its molecular weight is 275.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7BrN4

Molecular Weight

275.10 g/mol

IUPAC Name

1-(4-bromophenyl)pyrazolo[3,4-d]pyrimidine

InChI

InChI=1S/C11H7BrN4/c12-9-1-3-10(4-2-9)16-11-8(6-15-16)5-13-7-14-11/h1-7H

InChI Key

QSPCYZPRBCTEBM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N2C3=NC=NC=C3C=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,3,5-triazine (0.575 g, 7.09 mmol) and compound 21A (2 g, 7.09 mmol) in DMSO (30 mL) was added boron trifluoride etherate (1.078 mL, 8.51 mmol). The resulting mixture was heated at 120° C. for 20 h, cooled, diluted with EtOAc and washed with 1% NaOH and brine. The organic layer was dried over Na2SO4 and concentrated. The residue was triturated with small amount of EtOAc and the precipitate was collected to provide the desired product: 1H NMR (400 MHz, DMSO-D6) δ ppm 9.47 (1H, s), 9.16 (1H, s), 8.68 (1H, s), 8.22 (2H, d), 7.80 (2H, d).
Quantity
0.575 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.078 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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